N-(3,4-dimethylphenyl)-2-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-N-methyl-4-phenylthiophene-3-sulfonamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-(3,5-dimethylpyrazole-1-carbonyl)-N-methyl-4-phenylthiophene-3-sulfonamide
• InChI: InChI=1S/C25H25N3O3S2/c1-16-11-12-21(13-17(16)2)27(5)33(30,31)24-22(20-9-7-6-8-10-20)15-32-23(24)25(29)28-19(4)14-18(3)26-28/h6-15H,1-5H3
• InChI Key: NZVLMBVZFTUIQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N(C)S(=O)(=O)C2=C(SC=C2C3=CC=CC=C3)C(=O)N4C(=CC(=N4)C)C)C
• Molecular Formula: C25H25N3O3S2
• Molecular Weight: 479.6 g/mol

Description

N-(3,4-dimethylphenyl)-2-[(3,5-dimethyl-1H-pyrazol-1-yl)carbonyl]-N-methyl-4-phenylthiophene-3-sulfonamide is a useful research compound. Its molecular formula is C25H25N3O3S2 and its molecular weight is 479.61. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary target of the compound 2-(3,5-dimethyl-1H-pyrazole-1-carbonyl)-N-(3,4-dimethylphenyl)-N-methyl-4-phenylthiophene-3-sulfonamide, also known as BS-9378, is TSLP (Thymic stromal lymphopoietin) . TSLP is a cytokine that plays a crucial role in the maturation of T cell populations through activation of antigen presenting cells .

Mode of Action

BS-9378 acts as a TSLP inhibitor . By binding to TSLP, it prevents the cytokine from interacting with its receptor on the surface of various immune cells such as T cells and dendritic cells . This inhibits the downstream signaling pathways that are normally activated by TSLP, thereby modulating the immune response .

Biochemical Pathways

The inhibition of TSLP by BS-9378 affects several biochemical pathways. Most notably, it impacts the JAK-STAT signaling pathway , which is involved in immune response regulation . By inhibiting TSLP, BS-9378 prevents the activation of this pathway, leading to a decrease in the production of inflammatory cytokines .

Pharmacokinetics

The pharmacokinetics of BS-9378 have been studied in healthy Chinese subjects . The compound was administered via a single subcutaneous injection, and its safety, tolerability, and pharmacokinetic profile were evaluated .

Result of Action

The molecular and cellular effects of BS-9378’s action primarily involve the modulation of immune responses. By inhibiting TSLP, BS-9378 can potentially reduce inflammation and immune hyperactivity, which are characteristic of diseases such as asthma .